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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3421172

(R)-DTBM-SEGPHOS, a bulky and electron-rich chiral phosphine ligand, is a cornerstone in
modern asymmetric catalysis, facilitating a myriad of enantioselective transformations. Its
intricate structure and high efficacy, however, necessitate a thorough understanding of its
safety and handling protocols to ensure the well-being of researchers and the integrity of
experimental outcomes. This technical guide provides an in-depth overview of the safety,
handling, and disposal of (R)-DTBM-SEGPHOS, tailored for professionals in research,
development, and drug discovery.

Chemical and Physical Properties

(R)-DTBM-SEGPHOS, systematically named (R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-
methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole, is a white to off-white powder.[1] Its key
physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 566940-03-2 [11[2]
Molecular Formula C74H10008P2 [2]
Molecular Weight 1179.53 g/mol [2]

Melting Point 126-128 °C [1]

Form Powder [2]

Storage Temperature 2-8°C, under inert gas [1]

Air Sensitivity Air sensitive [3]

Combustible Solid (Storage

Combustibility ol 1)
ass

[2]

Hazard Identification and GHS Classification

(R)-DTBM-SEGPHOS is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are associated with its irritant properties.

Hazard Class GHS Pictogram Signal Word Hazard Statement
) o ] H315: Causes skin
Skin Irritation GHSO07 Warning S
irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation
Respiratory Tract ] H335: May cause
GHSO07 Warning

Irritation

respiratory irritation

(Data sourced from multiple supplier safety data sheets)

Toxicological Information
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Detailed toxicological studies on (R)-DTBM-SEGPHOS are not readily available in the public
domain. However, based on its GHS classification and the general properties of phosphine
ligands, the following toxicological effects can be anticipated:

o Acute Effects: Direct contact with the powder or its solutions can cause irritation to the skin
and serious irritation to the eyes. Inhalation of the dust may lead to irritation of the respiratory
tract, causing symptoms such as coughing and shortness of breath.

o Chronic Effects: No specific data on the long-term toxicological effects of (R)-DTBM-
SEGPHOS is available. As a general precaution, chronic exposure should be avoided.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its irritant nature and air sensitivity, strict adherence to safe handling protocols is
mandatory.
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Workflow for Safe Handling of (R)-DTBM-SEGPHOS

Preparation

Work in a well-ventilated fume hood or glovebox.

Don appropriate PPE:
- Safety goggles with side shields
- Chemical-resistant gloves (e.qg., nitrile)
- Laboratory coat

Proceed to handling

Hangling

Weigh in a fume hood or glovebox to avoid dust inhalation.

;

Handle solutions with care to avoid splashes.

l

For air-sensitive reactions, handle under an inert atmosphere (e.g., nitrogen or argon).

IAfter use

Post-Handling

Store in a tightly sealed container in a refrigerator (2-8°C) under inert gas.

;

Decontaminate work surfaces after use.

;

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Safe Handling Workflow for (R)-Dtbm-segphos
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Experimental Protocol: General Handling

Preparation: Before handling, ensure that a chemical fume hood or glovebox is in proper
working order. Have all necessary equipment and reagents readily available.

Personal Protective Equipment (PPE): At a minimum, wear safety goggles with side shields,
a flame-retardant laboratory coat, and chemical-resistant gloves (nitrile gloves are a suitable
option for incidental contact).

Weighing and Transfer: To prevent inhalation of the fine powder, weighing and transfer of the
solid material should always be performed within a fume hood or a glovebox.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Inert Atmosphere Techniques: For reactions sensitive to air, standard Schlenk line or
glovebox techniques should be employed to handle (R)-DTBM-SEGPHOS and its solutions.

Post-Handling: After use, ensure the container is tightly sealed and stored under an inert
atmosphere in a refrigerator. Clean the work area thoroughly.

Spill Management and First Aid

In the event of a spill or exposure, immediate and appropriate action is crucial.
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Spif and Exqosure Response Flowchart
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Emergency Response for Spills and Exposure

Experimental Protocol: Spill Cleanup
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» Evacuation and Ventilation: For small spills, ensure the area is well-ventilated. For larger
spills, evacuate the area and prevent re-entry.

o Containment: Cover the spill with an inert absorbent material such as sand or vermiculite.

o Collection: Carefully sweep the contained material into a designated, labeled waste
container. Avoid generating dust.

» Decontamination: Clean the spill area with a cloth dampened with a suitable solvent (e.qg.,
isopropanol, ethanol), followed by a thorough wash with soap and water.

» Waste Disposal: Dispose of the collected waste and cleaning materials as hazardous
chemical waste in accordance with local and institutional regulations.

Reactivity and Stability

(R)-DTBM-SEGPHOS is a combustible solid and is sensitive to air.

Condition/Substance Reactivity/Incompatibility

Sensitive; may oxidize, especially in the

Air ]
presence of moisture.
Strong Oxidizing Agents Incompatible; may react vigorously.
Heat Combustible solid. Avoid exposure to high heat
ea
and open flames.
Upon combustion, may produce carbon
Hazardous Decomposition Products monoxide, carbon dioxide, and oxides of

phosphorus.

Storage and Disposal

Proper storage and disposal are critical to maintaining the integrity of the ligand and ensuring
safety.

Storage
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store under an inert atmosphere (nitrogen or argon is recommended).

The recommended storage temperature is 2-8°C.[1]

Disposal

e Dispose of unused (R)-DTBM-SEGPHOS and its contaminated materials as hazardous
waste.

» Follow all federal, state, and local regulations for hazardous waste disposal.

» Do not dispose of down the drain or in regular trash.

This technical guide provides a framework for the safe handling and use of (R)-DTBM-
SEGPHOS. It is imperative that all users consult their institution's specific safety guidelines and
the most recent Safety Data Sheet (SDS) from the supplier before commencing any work with
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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